Cas no 2172180-76-4 (7-oxa-2-thia-16-azadispiro5.2.5^{9}.2^{6}hexadecane)

• Product Name: 7-oxa-2-thia-16-azadispiro5.2.5^{9}.2^{6}hexadecane
• CAS No: 2172180-76-4
• MF: C₁₃H₂₃NOS
• MW: 241.392822504044
• CID: 6290462
• PubChem ID: 165521145
• Update Time: 2025-06-27

7-oxa-2-thia-16-azadispiro5.2.5^{9}.2^{6}hexadecane Chemical and Physical Properties

Names and Identifiers

• 7-oxa-2-thia-16-azadispiro5.2.5^{9}.2^{6}hexadecane
• EN300-1279858
• 7-oxa-2-thia-16-azadispiro[5.2.5^{9}.2^{6}]hexadecane
• 2172180-76-4

• Inchi： 1S/C13H23NOS/c1-2-5-12(6-3-1)9-14-13(15-10-12)7-4-8-16-11-13/h14H,1-11H2
• InChI Key： FXNCGXCIMFOYCX-UHFFFAOYSA-N
• SMILES： S1CCCC2(C1)NCC1(CO2)CCCCC1

Computed Properties

• Exact Mass: 241.15003553g/mol
• Monoisotopic Mass: 241.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.6Ų

Additional information on 7-oxa-2-thia-16-azadispiro5.2.5^{9}.2^{6}hexadecane

Introduction to 7-oxa-2-thia-16-azadispiro5.2.5⁹.2⁶hexadecane (CAS No. 2172180-76-4)

7-oxa-2-thia-16-azadispiro5.2.5⁹.2⁶hexadecane, identified by its Chemical Abstracts Service (CAS) number 2172180-76-4, is a structurally complex macrocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic scaffold, characterized by its unique arrangement of oxygen, sulfur, and nitrogen heteroatoms, presents a promising platform for the development of novel therapeutic agents. The compound's intricate architecture not only distinguishes it from conventional pharmacophores but also endows it with potential biological activities that are yet to be fully explored.

The molecular structure of 7-oxa-2-thia-16-azadispiro5.2.5⁹.2⁶hexadecane consists of two interconnected rings: a seven-membered oxygen-containing ring and a larger sixteen-membered ring that incorporates both sulfur and nitrogen atoms. This spirocyclic linkage introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. The presence of multiple heteroatoms further enhances the compound's potential for interactions with biological targets, making it an attractive candidate for drug discovery.

In recent years, there has been growing interest in spirocyclic compounds due to their unique physicochemical properties and biological activities. Spirocycles are known to exhibit high binding affinity and selectivity, which are critical factors in the design of effective drugs. The 7-oxa-2-thia-16-azadispiro5.2.5⁹.2⁶hexadecane scaffold, with its distinct heteroatom distribution, has shown promise in preliminary studies as a potential lead compound for various therapeutic applications.

One of the most compelling aspects of 7-oxa-2-thia-16-azadispiro5.2.5⁹.2⁶hexadecane is its ability to modulate biological pathways through precise interactions with target proteins and enzymes. The oxygen and sulfur atoms in the molecule can form hydrogen bonds and polar interactions, while the nitrogen atoms can engage in salt bridge formations or coordinate with metal ions, depending on the biological context. These interactions are essential for achieving the desired pharmacological effects.

The synthesis of 7-oxa-2-thia-16-azadispiro5.2.5⁹.2⁶hexadecane represents a significant challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Modern techniques such as transition-metal-catalyzed reactions, organometallic chemistry, and computational modeling have played crucial roles in facilitating the synthesis and optimization of this compound.

Preliminary pharmacological studies on derivatives of 7-oxa-2-thia-16-azadispiro5.2.5⁹.2⁶hexadecane have revealed intriguing biological activities that warrant further investigation. For instance, some analogs have demonstrated potent inhibitory effects on specific enzymes implicated in inflammatory responses and cancer progression. These findings suggest that 7-oxa-2-thia-16-azadispiro5.2.5⁹.2⁶hexadecane could serve as a valuable scaffold for developing novel therapeutics targeting these diseases.

The potential applications of 7-oxa-2-thia-16-azadispiro5.2.5⁹.2⁶hexadecane extend beyond traditional small-molecule drugs. Its unique structural features make it an excellent candidate for developing biologics such as peptidomimetics or protein-protein interaction inhibitors. By leveraging computational chemistry and structure-based drug design approaches, researchers can optimize the properties of this compound to enhance its therapeutic potential.

In conclusion, 7-oxa-2-thia-16-azadispiro5.2.5⁹.2⁶